Cas no 716334-39-3 (N-(3-{(4-methoxyphenyl)methylamino}quinoxalin-2-yl)thiophene-2-sulfonamide)

• Product Name: N-(3-{(4-methoxyphenyl)methylamino}quinoxalin-2-yl)thiophene-2-sulfonamide
• CAS No: 716334-39-3
• MF: C₂₀H₁₈N₄O₃S₂
• MW: 426.511921405792
• CID: 5436847
• Update Time: 2025-05-26

N-(3-{(4-methoxyphenyl)methylamino}quinoxalin-2-yl)thiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[3-[(4-methoxyphenyl)methylamino]quinoxalin-2-yl]thiophene-2-sulfonamide
• 2-Thiophenesulfonamide, N-[3-[[(4-methoxyphenyl)methyl]amino]-2-quinoxalinyl]-
• N-(3-{(4-methoxyphenyl)methylamino}quinoxalin-2-yl)thiophene-2-sulfonamide

• Inchi： 1S/C20H18N4O3S2/c1-27-15-10-8-14(9-11-15)13-21-19-20(23-17-6-3-2-5-16(17)22-19)24-29(25,26)18-7-4-12-28-18/h2-12H,13H2,1H3,(H,21,22)(H,23,24)
• InChI Key： VIQBSZOARYWUSK-UHFFFAOYSA-N
• SMILES： C1(S(NC2C(NCC3=CC=C(OC)C=C3)=NC3C(N=2)=CC=CC=3)(=O)=O)SC=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines

Additional information on N-(3-{(4-methoxyphenyl)methylamino}quinoxalin-2-yl)thiophene-2-sulfonamide

Research Briefing on N-(3-{(4-methoxyphenyl)methylamino}quinoxalin-2-yl)thiophene-2-sulfonamide (CAS: 716334-39-3)

N-(3-{(4-methoxyphenyl)methylamino}quinoxalin-2-yl)thiophene-2-sulfonamide (CAS: 716334-39-3) is a synthetic small molecule that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its quinoxaline and thiophene sulfonamide moieties, has been investigated for its potential therapeutic applications, particularly in the context of kinase inhibition and cancer therapy. Recent studies have explored its biochemical properties, mechanism of action, and efficacy in preclinical models, positioning it as a promising candidate for further development.

The structural features of N-(3-{(4-methoxyphenyl)methylamino}quinoxalin-2-yl)thiophene-2-sulfonamide suggest its potential as a kinase inhibitor. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often implicated in various diseases, including cancer. Preliminary in vitro studies have demonstrated that this compound exhibits selective inhibition against specific kinase targets, such as members of the protein kinase C (PKC) family and receptor tyrosine kinases (RTKs). These findings highlight its potential as a targeted therapeutic agent with reduced off-target effects compared to broader-spectrum inhibitors.

Recent research has also focused on the compound's pharmacokinetic and pharmacodynamic properties. Studies in animal models have shown favorable absorption and distribution profiles, with notable accumulation in tumor tissues. Additionally, its metabolic stability and low toxicity in preclinical models suggest a promising therapeutic window. However, further optimization may be required to enhance its bioavailability and reduce potential drug-drug interactions, particularly concerning cytochrome P450 enzymes.

In the context of cancer therapy, N-(3-{(4-methoxyphenyl)methylamino}quinoxalin-2-yl)thiophene-2-sulfonamide has demonstrated efficacy in inhibiting tumor growth in xenograft models. Mechanistic studies indicate that its anti-tumor activity is mediated through the induction of apoptosis and cell cycle arrest, likely due to its kinase inhibitory effects. These results are supported by complementary in vitro assays showing dose-dependent inhibition of cancer cell proliferation and migration. Notably, the compound has shown synergistic effects when combined with standard chemotherapeutic agents, suggesting its potential as part of combination therapy regimens.

Beyond oncology, emerging research has explored the compound's applications in other therapeutic areas. For instance, its anti-inflammatory properties have been investigated in models of autoimmune diseases, where it has shown potential in modulating immune responses. These findings underscore the versatility of N-(3-{(4-methoxyphenyl)methylamino}quinoxalin-2-yl)thiophene-2-sulfonamide and warrant further exploration of its therapeutic scope.

In conclusion, N-(3-{(4-methoxyphenyl)methylamino}quinoxalin-2-yl)thiophene-2-sulfonamide (CAS: 716334-39-3) represents a promising small molecule with diverse therapeutic potential. Its kinase inhibitory activity, favorable pharmacokinetic profile, and efficacy in preclinical models position it as a compelling candidate for further development. Future research should focus on optimizing its chemical properties, elucidating its precise mechanisms of action, and advancing it into clinical trials to evaluate its safety and efficacy in humans.